2-(2-Fluorophenoxy)-1-(3-((4-fluorophenoxy)methyl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(2-fluorophenoxy)-1-[3-[(4-fluorophenoxy)methyl]azetidin-1-yl]ethanone
• InChI: InChI=1S/C18H17F2NO3/c19-14-5-7-15(8-6-14)23-11-13-9-21(10-13)18(22)12-24-17-4-2-1-3-16(17)20/h1-8,13H,9-12H2
• InChI Key: HFNXXSXETAZQEC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)COC2=CC=CC=C2F)COC3=CC=C(C=C3)F
• Molecular Formula: C18H17F2NO3
• Molecular Weight: 333.3 g/mol

Description

2-(2-Fluorophenoxy)-1-(3-((4-fluorophenoxy)methyl)azetidin-1-yl)ethanone is a synthetic compound that has been extensively researched for its potential applications in the field of medicine. This compound is also known as Flumezapine and is a derivative of the antipsychotic drug Clozapine. Flumezapine has been found to exhibit a range of pharmacological activities, including antipsychotic, anti-inflammatory, and analgesic effects. In

Scientific Research Applications

Synthesis and Characterization

Compounds structurally related to 2-(2-Fluorophenoxy)-1-(3-((4-fluorophenoxy)methyl)azetidin-1-yl)ethanone have been synthesized and characterized for their potential in various applications. For instance, the synthesis of novel azetidinones and their precursors often involves exploring the structure-activity relationship (SAR) to enhance their efficacy for intended applications, such as inhibitors of biological pathways or as ligands in catalysis (Rosenblum et al., 1998; Govindhan et al., 2017). These compounds are characterized using various spectroscopic and analytical techniques to confirm their structure and evaluate their stability and reactivity.

Applications in Catalysis and Material Science

Some derivatives of azetidinones are explored for their applications in catalysis, where they serve as ligands that can facilitate various chemical transformations. For example, the development of pincer ligands from azetidinones for use in metal complexes has been reported, showcasing their utility in promoting efficient catalytic processes (Casarrubios et al., 2015). These advancements underscore the versatility of azetidinone derivatives in enhancing the efficacy and selectivity of catalytic reactions.

Pharmaceutical Research

In pharmaceutical research, structurally related compounds are investigated for their biological activities, including their potential as antibacterial, antifungal, and anticancer agents. For instance, novel indole-azolidinone hybrids have been synthesized and screened for their anticancer activity, identifying compounds with significant cytotoxic action towards tumor cells (Kryshchyshyn-Dylevych et al., 2021). These studies contribute to the ongoing search for new therapeutic agents with improved efficacy and safety profiles.